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A Comparative Guide to the Mechanical
Properties of Aluminum Alloy Series
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mechanical properties of different

aluminum alloy series, supported by experimental data and detailed methodologies.

Understanding these properties is crucial for selecting the appropriate material for various

research and development applications, from laboratory equipment to structural components in

analytical instruments.

Overview of Aluminum Alloy Series
Aluminum alloys are broadly categorized into different series, primarily based on their principal

alloying elements. These additions significantly influence the material's mechanical behavior,

including its strength, ductility, and hardness. The most common wrought aluminum alloy

series are 1xxx, 2xxx, 3xxx, 5xxx, 6xxx, and 7xxx.

1xxx Series: This series represents commercially pure aluminum with a minimum of 99%

aluminum content.[1][2] They are known for their excellent corrosion resistance, high

thermal and electrical conductivity, and superior workability.[1][2] However, they exhibit low

mechanical strength.[1][3]
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2xxx Series: The principal alloying element in this series is copper.[4][5] These alloys are

heat-treatable and possess a high strength-to-weight ratio, making them suitable for

aerospace applications.[5][6] Their corrosion resistance is generally lower than that of other

aluminum alloys.[1][4]

3xxx Series: Manganese is the main alloying element in this series, which imparts moderate

strength.[7][8] These alloys are generally not heat-treatable but have excellent formability

and corrosion resistance.[7][9]

5xxx Series: The primary alloying element in this series is magnesium.[10][11] These non-

heat-treatable alloys offer moderate to high strength and have excellent corrosion resistance,

particularly in marine environments.[11][12]

6xxx Series: Alloys in this series contain both silicon and magnesium, which form

magnesium silicide, making them heat-treatable.[13][14] They offer a good combination of

strength, corrosion resistance, and formability.[14]

7xxx Series: Zinc is the major alloying element in this high-strength, heat-treatable series.

[15][16] Some of the strongest aluminum alloys belong to this series, with strengths

comparable to some steels.[17]

Comparative Mechanical Properties
The following table summarizes the typical mechanical properties of various aluminum alloy

series. It is important to note that these values can vary significantly depending on the specific

alloy composition, temper, and product form.
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Alloy Series
Principal
Alloying
Element(s)

Typical
Tensile
Strength
(MPa)

Typical
Yield
Strength
(MPa)

Typical
Elongation
(%)

Typical
Brinell
Hardness
(HBW)

1xxx
99% min.

Aluminum
40 - 60[18] - - -

2xxx Copper (Cu) ~400[18] 240.5[19] 18.1[19] 124.8[19]

3xxx
Manganese

(Mn)
110 - 283[8] 42 - 69[20] 20 - 40[20] 28 - 45[20]

5xxx
Magnesium

(Mg)
124 - 351[10] - - -

6xxx

Magnesium

(Mg) &

Silicon (Si)

89.6 - 565[13] 40.0 - 517[13] 1.0 - 35.0[13] 25.0 - 130[13]

7xxx Zinc (Zn)
450 -

>600[18]
>500[6] - -

Experimental Protocols
The mechanical properties presented in this guide are determined using standardized

experimental procedures. The following are detailed methodologies for key experiments.

Tensile Testing (ASTM E8/E8M and ASTM B557)
Tensile testing is performed to determine the tensile strength, yield strength, and elongation of

aluminum alloys. The procedure is governed by ASTM E8/E8M for metallic materials in

general and ASTM B557 specifically for wrought and cast aluminum and magnesium alloy

products.[21][22][23][24]

Procedure:

Specimen Preparation: A standardized specimen is machined from the material to be tested.

The dimensions of the specimen are critical for accurate results and are specified in the

ASTM standards.[21][25]
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Gage Marking: Two marks are placed on the specimen at a specific distance apart, known as

the gage length. The elongation is measured between these marks.[26]

Machine Setup: The specimen is mounted securely in the grips of a universal testing

machine.[27][28] An extensometer may be attached to the specimen to accurately measure

the strain.[25]

Loading: A uniaxial tensile load is applied to the specimen at a controlled rate.[27]

Data Acquisition: The applied load and the elongation of the gage length are continuously

recorded until the specimen fractures.[27]

Calculations:

Tensile Strength: The maximum load sustained by the specimen divided by the original

cross-sectional area.[22]

Yield Strength: The stress at which the material exhibits a specified limiting deviation from

the proportionality of stress to strain. This is often determined using the 0.2% offset

method.[22]

Elongation: The percentage increase in the original gage length after fracture.[22]

Hardness Testing
Hardness testing measures the material's resistance to localized plastic deformation. The two

common methods for aluminum alloys are the Brinell and Rockwell tests.

The Brinell hardness test is suitable for materials with a rough or non-uniform surface.[29]

Procedure:

Surface Preparation: The surface of the test specimen must be smooth and clean.[29]

Indentation: A hardened steel or tungsten carbide ball of a specific diameter is pressed into

the surface of the specimen with a known load for a set duration (typically 10-15 seconds for

harder metals and up to 30 seconds for softer ones like aluminum).[30][31][32]
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Measurement: After the load is removed, the diameter of the indentation left on the surface is

measured using a microscope.[31]

Calculation: The Brinell Hardness Number (HBW) is calculated by dividing the applied load

by the surface area of the indentation.[32]

The Rockwell hardness test is a rapid test that provides a direct reading.[33]

Procedure:

Indenter and Load Selection: A specific indenter (either a steel ball or a diamond cone) and

load are chosen based on the material being tested. For aluminum alloys, scales such as

HRB, HRE, HRF, and HRH are often used.[12]

Minor Load Application: A preliminary minor load is applied to the indenter to seat it in the

material.[33]

Major Load Application: The major load is then applied for a specified dwell time.[33]

Hardness Reading: The major load is removed, and the Rockwell hardness number is

directly read from the testing machine's dial or digital display. The number is based on the

depth of penetration of the indenter beyond the minor load depth.[33][34]

Logical Workflow for Aluminum Alloy Selection
The selection of an appropriate aluminum alloy for a specific application often follows a logical

process based on the required mechanical properties. The following diagram illustrates a

simplified workflow for this selection process.
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Define Application Requirements
(e.g., Strength, Ductility, Corrosion Resistance)

High Strength Required?

Consider Heat-Treatable Alloys
(2xxx, 6xxx, 7xxx)

Yes

Consider Non-Heat-Treatable Alloys
(1xxx, 3xxx, 5xxx)

No

High Corrosion Resistance Required? Good Formability Required?

Select from 5xxx or 6xxx Series

Yes

Select from 2xxx or 7xxx Series
(May require protective coating)

No

Final Alloy and Temper Selection

Select from 1xxx, 3xxx, or 5xxx Series

Yes

No

Click to download full resolution via product page

Caption: A simplified workflow for selecting an aluminum alloy based on key mechanical

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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